Cas no 1156753-72-8 (1H-Benzimidazol-2-amine, 5-chloro-1-propyl- )

5-Chloro-1-propyl-1H-benzimidazol-2-amine is a substituted benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 5-position and a propyl group at the 1-position, which may enhance lipophilicity and modulate biological activity. The compound’s benzimidazole core is known for its versatility in medicinal chemistry, often serving as a scaffold for enzyme inhibitors or receptor ligands. This derivative could be of interest in the development of antimicrobial or antiparasitic agents, given the pharmacological relevance of similar benzimidazole analogs. High-purity synthesis ensures consistency for research applications, making it suitable for structure-activity relationship studies or lead optimization.

1H-Benzimidazol-2-amine, 5-chloro-1-propyl- structure

1156753-72-8 structure

Product Name:1H-Benzimidazol-2-amine, 5-chloro-1-propyl-

CAS No:1156753-72-8

MF:C₁₀H₁₂ClN₃

MW:209.675380706787

CID:5263732

Update Time:2025-10-29

1H-Benzimidazol-2-amine, 5-chloro-1-propyl- Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-propyl-1H-benzimidazol-2-amine (ACI)
- 1H-Benzimidazol-2-amine, 5-chloro-1-propyl-
- Inchi： 1S/C10H12ClN3/c1-2-5-14-9-4-3-7(11)6-8(9)13-10(14)12/h3-4,6H,2,5H2,1H3,(H2,12,13)
- InChI Key： WGSBZWBCZIPPIX-UHFFFAOYSA-N
- SMILES： ClC1C=C2N=C(N(C2=CC=1)CCC)N

1H-Benzimidazol-2-amine, 5-chloro-1-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-645824-0.05g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	0.05g	$372.0	2023-03-05
Enamine	EN300-645824-0.1g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	0.1g	$389.0	2023-03-05
Enamine	EN300-645824-0.25g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	0.25g	$407.0	2023-03-05
Enamine	EN300-645824-0.5g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	0.5g	$425.0	2023-03-05
Enamine	EN300-645824-1.0g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	1.0g	$442.0	2023-03-05
Enamine	EN300-645824-2.5g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	2.5g	$867.0	2023-03-05
Enamine	EN300-645824-5.0g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	5.0g	$1280.0	2023-03-05
Enamine	EN300-645824-10.0g	5-CHLORO-1-PROPYL-1H-1,3-BENZODIAZOL-2-AMINE	1156753-72-8	95%	10.0g	$1900.0	2023-03-05

1H-Benzimidazol-2-amine, 5-chloro-1-propyl- Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Additional information on 1H-Benzimidazol-2-amine, 5-chloro-1-propyl-

Introduction to 5-Chloro-1-Propyl-1H-Benzimidazol-2-Amine (CAS No. 1156753-72-8)

5-Chloro-1-propyl-1H-benzimidazol-2-amine (CAS No. 1156753-72-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The introduction of a chloro and propyl substituent on the benzimidazole ring system imparts unique chemical and biological characteristics that make it a promising candidate for drug development.

The chemical structure of 5-chloro-1-propyl-1H-benzimidazol-2-amine consists of a benzimidazole core with a chlorine atom at the 5-position and a propyl group at the 1-position. The benzimidazole scaffold is a well-known privileged structure in medicinal chemistry, often used as a starting point for the design of bioactive molecules. The presence of the chlorine and propyl substituents can significantly influence the compound's solubility, lipophilicity, and receptor binding affinity, which are crucial factors in drug design and development.

Recent studies have explored the pharmacological properties of 5-chloro-1-propyl-1H-benzimidazol-2-amine in various biological systems. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 5-chloro-1-propyl-1H-benzimidazol-2-amine has also been investigated for its antifungal activity. Benzimidazoles are well-known for their antifungal properties, and this specific derivative has shown promising results against various fungal pathogens, including Candida albicans and Aspergillus fumigatus. The compound's ability to disrupt fungal cell wall synthesis and inhibit ergosterol biosynthesis makes it a potential candidate for the development of new antifungal agents.

The pharmacokinetic profile of 5-chloro-1-propyl-1H-benzimidazol-2-amine has also been studied to assess its suitability for in vivo applications. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, which are important considerations for drug development.

To further evaluate the therapeutic potential of 5-chloro-1-propyl-1H-benzimidazol-2-amine, several preclinical studies have been conducted. In vivo experiments using mouse models have demonstrated that the compound can effectively inhibit tumor growth without significant toxicity to normal tissues. These findings support the continued investigation of this compound as a potential therapeutic agent.

The safety profile of 5-chloro-1-propyl-1H-benzimidazol-2-amine is another critical aspect being studied. Toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no major adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-chloro-1-propyl-1H-benzimidazol-2-amine (CAS No. 1156753-72-8) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its potential as an anticancer and antifungal agent has been supported by both in vitro and in vivo studies. Ongoing research aims to optimize its pharmacological properties and evaluate its safety profile to advance it towards clinical trials.